Cas no 119365-25-2 (R74714)

• Product Name: R74714
• CAS No: 119365-25-2
• MF: C₂₂H₂₅F₂NO₄
• MW: 405.435013532639
• CID: 1062774
• PubChem ID: 26316818
• Update Time: 2024-11-03

R74714 Chemical and Physical Properties

Names and Identifiers

• R74714
• Nebivolol impurity B
• Nebivolol
• Nebivololum [Latin]
• (+)-Nebivolol
• 2,2'-Azanediylbis(1-(6-fluorochroman-2-yl)ethanol)
• Nebivolol [USAN:INN:BAN]
• 2,2'-iminobis[1-(6-fluoro-3,4-dihydro-2H-chromen-2-yl)ethanol]
• 2H-1-Benzopyran-2-methanol, alpha,alpha'-(iminobis(methylene))bis(6-fluoro-3,4-dihydro-
• C22H25F2NO4
• R65,824
• alpha,alpha'-(Iminobis(methylene))bis(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol)
• R 67555
• Narbivolol
• Nebivolol-d4
• alpha,alpha'-[iminobis(met
• R 74714
• Nebivolol Impurity 10
• R74714; 2H-1-Benzopyran-2-methanol, a,a'-[iminobis(methylene)]bis[6-fluoro-3,4-dihydro-, (aR,a'S,2S,2'S)-; 2H-1-Benzopyran-2-methanol, a,a'-[iminobis(methylene)]bis[6-fluoro-3,4-dihydro-, [2S-[2R*[R*[S*(R*)]]]]-; (aR,a'S,2S,2'S)-a,a'-[Iminobis(methylene)]bis[6-fl
• (alphaR,alpha'S,2S,2'S)-alpha,alpha'-[Iminobis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]
• SCHEMBL8499074
• (S)-1-[(S)-6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-yl]-2-[(R)-2-[(S)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl]-2-hydroxyethylamino]ethanol
• 2H-1-Benzopyran-2-methanol, alpha,alpha'-[iminobis(methylene)]bis[6-fluoro-3,4-dihydro-, (alphaR,alpha'S,2S,2'S)-
• (1S)-1-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-[[(2R)-2-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]ethanol
• (1R)-1-[(2S)-6-Fluoro-3,4-dihydro-2H-chromen-2-yl]-2-[[(2S)-2-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]ethanol
• UNII-396Z75Z5FC
• (alphaR,alpha'S,2S,2'S)-alpha,alpha'-(Iminobis(methylene))bis(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol)
• 396Z75Z5FC
• 119365-25-2
• [2S-[2R*[R*[S*(R*)]]]]-alpha,alpha'-[Iminobis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol
• 2H-1-Benzopyran-2-methanol, alpha,alpha'-(iminobis(methylene))bis(6-fluoro-3,4-dihydro-, (alphaR,alpha'S,2S,2'S)-

• Inchi： 1S/C22H25F2NO4/c23-15-3-7-19-13(9-15)1-5-21(28-19)17(26)11-25-12-18(27)22-6-2-14-10-16(24)4-8-20(14)29-22/h3-4,7-10,17-18,21-22,25-27H,1-2,5-6,11-12H2
• InChI Key： KOHIRBRYDXPAMZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCC(C(CNCC(C1CCC3C=C(C=CC=3O1)F)O)O)O2

Computed Properties

• Exact Mass: 405.17516460g/mol
• Monoisotopic Mass: 405.17516460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans